Cas no 85418-23-1 ((S)-4-Benzyloxy-1,3-butanediol)
85418-23-1 structure
Product Name:(S)-4-Benzyloxy-1,3-butanediol
CAS No:85418-23-1
MF:C11H16O3
MW:196.242943763733
CID:664321
PubChem ID:87560843
Update Time:2024-12-09
(S)-4-Benzyloxy-1,3-butanediol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanediol, 4-(phenylmethoxy)-, (S)-
- (S)-4-Benzyloxy-1,3-butanediol
- (3S)-4-benzyloxybutane-1,3-diol
- (3S)-4-phenylmethoxybutane-1,3-diol
- (S)-4-(Benzyloxy)butane-1,3-diol
- B2902
- (3S)-4-(BENZYLOXY)BUTANE-1,3-DIOL
- (S)-4-Benzyloxy-1,3-butanediol >1,3-Butanediol, 4-(phenylmethoxy)-, (3S)-
- DB-248056
- SCHEMBL21780446
- T71399
- DTXSID70525290
- CS-0456265
- AKOS015839324
- 85418-23-1
-
- Inchi： 1S/C11H16O3/c12-7-6-11(13)9-14-8-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2/t11-/m0/s1
- InChI Key： ZVVBUAFZGGHYAO-NSHDSACASA-N
- SMILES： C(O)C[C@H](O)COCC1=CC=CC=C1
Computed Properties
- Exact Mass: 196.11000
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 141°C/0.5mmHg
- Flash Point: 169.3±25.1 °C
- Refractive Index: 1.5260-1.5300
- PSA: 49.69000
- LogP: 0.94650
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
- pka: 13.99±0.20(Predicted)
(S)-4-Benzyloxy-1,3-butanediol Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- Safety Instruction： H303+H313+H110
- Storage Condition：0-10°C
(S)-4-Benzyloxy-1,3-butanediol Customs Data
- HS CODE：2909499000
- Customs Data：
China Customs Code:
2909499000Overview:
2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
(S)-4-Benzyloxy-1,3-butanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S869163-200mg |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | 96% | 200mg |
￥665.00 | 2022-06-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2902-1g |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | 96.0%(GC) | 1g |
￥1990.0 | 2022-06-10 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S160996-1G |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | >96.0%(GC) | 1g |
¥1948.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S160996-200mg |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | >96.0%(GC) | 200mg |
¥513.90 | 2023-09-01 | |
| TRC | S288730-100mg |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | 100mg |
$ 155.00 | 2022-06-03 | ||
| TRC | S288730-250mg |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | 250mg |
$ 325.00 | 2022-06-03 | ||
| TRC | S288730-500mg |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | 500mg |
$ 515.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2902-1g |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | 96.0%(GC) | 1g |
¥1990.0 | 2023-09-02 | |
| 1PlusChem | 1P003D34-250mg |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | >96.0%(GC) | 250mg |
$219.00 | 2024-04-21 | |
| 1PlusChem | 1P003D34-1g |
(S)-4-Benzyloxy-1,3-butanediol |
85418-23-1 | >96.0%(GC) | 1g |
$607.00 | 2024-04-21 |
(S)-4-Benzyloxy-1,3-butanediol Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
85418-23-1 ((S)-4-Benzyloxy-1,3-butanediol) Related Products
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